Cas no 299441-95-5 (5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine)

5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine structure
299441-95-5 structure
Product Name:5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine
CAS No:299441-95-5
MF:C9H8BrN3OS
MW:286.148319244385
MDL:MFCD01043765
CID:1039772
PubChem ID:711632
Update Time:2025-04-20

5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine
    • 1,3,4-THIADIAZOL-2-AMINE, 5-[(4-BROMOPHENOXY)METHYL]-
    • 5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine
    • AC1LEG1S
    • CBMicro_022293
    • CTK5I7653
    • MolPort-000-152-278
    • STOCK2S-27998
    • EU-0001546
    • CCG-9259
    • 5-(4-bromophenoxymethyl)-[1,3,4]thiadiazol-2-ylamine
    • BIM-0022132.P001
    • 299441-95-5
    • STK828039
    • DTXSID70351854
    • AKOS005608537
    • Cambridge id 5483869
    • 5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine
    • MDL: MFCD01043765
    • Inchi: 1S/C9H8BrN3OS/c10-6-1-3-7(4-2-6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13)
    • InChI Key: QLEKCJLMKSQPTG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCC1=NN=C(N)S1

Computed Properties

  • Exact Mass: 284.95724
  • Monoisotopic Mass: 284.95715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180-182 ºC (ethanol )
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 61.03

5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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